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Compound Name: Demethoxycapillarisin

Cat. No.: B045786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Demethoxycapillarisin, a natural compound, has been identified as an inhibitor of

Phosphoenolpyruvate Carboxykinase (PEPCK) mRNA levels with an IC50 of 43 μM, leading to

a decrease in glucose production. This activity is mediated through the activation of the PI3K

signaling pathway. Understanding the direct engagement of Demethoxycapillarisin with its

putative target, PEPCK, and characterizing its effects on the downstream PI3K/Akt signaling

pathway are crucial for its development as a potential therapeutic agent. These application

notes provide detailed protocols for key target engagement assays and pathway analysis.

Data Summary
The following tables summarize hypothetical quantitative data for the described assays. These

tables are provided as examples for data presentation and interpretation.

Table 1: PEPCK Activity Assay with Demethoxycapillarisin
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Demethoxycapillarisin
(µM)

PEPCK Activity (% of
Control)

Standard Deviation

0 (Control) 100 5.2

10 85.3 4.8

25 62.1 3.9

50 48.7 4.1

100 25.4 3.2

IC50 (µM) ~45

Table 2: Cellular Thermal Shift Assay (CETSA) for Demethoxycapillarisin and PEPCK

Treatment Temperature (°C) Soluble PEPCK (% of 37°C)

Vehicle 37 100

50 85

55 60

60 30

65 10

Demethoxycapillarisin (50 µM) 37 100

50 95

55 80

60 65

65 35

Table 3: Surface Plasmon Resonance (SPR) Analysis of Demethoxycapillarisin Binding to

PEPCK
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Analyte
(Demethoxycapillar
isin)

Association Rate
(ka) (1/Ms)

Dissociation Rate
(kd) (1/s)

Affinity (KD) (µM)

Demethoxycapillarisin 1.2 x 10³ 5.8 x 10⁻² 48.3

Table 4: Western Blot Analysis of Akt Phosphorylation

Treatment
p-Akt (Ser473) / Total Akt
Ratio

Fold Change vs. Control

Control 1.0 1.0

Demethoxycapillarisin (50 µM) 2.8 2.8

Signaling Pathway
The following diagram illustrates the proposed signaling pathway for Demethoxycapillarisin.

Inhibition of PEPCK by Demethoxycapillarisin is hypothesized to induce cellular stress,

leading to the activation of the PI3K/Akt pathway, a key regulator of cell survival and

metabolism.
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Prepare Demethoxycapillarisin dilutions

Add compound to 384-well plate

Add PEPCK enzyme

Incubate (30 min, RT)

Add OAA and GTP substrate

Incubate (60 min, 37°C)

Add detection reagent

Read luminescence

Calculate IC50

 

Treat cells with Demethoxycapillarisin

Harvest and resuspend cells

Heat aliquots to different temperatures

Lyse cells (freeze-thaw)

Centrifuge to pellet aggregates

Collect supernatant (soluble proteins)

Western blot for PEPCK and GAPDH

Analyze thermal shift
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Activate CM5 sensor chip

Immobilize PEPCK

Inject Demethoxycapillarisin (analyte)

Monitor association/dissociation

Regenerate sensor surface

Analyze data to determine ka, kd, KD

 

Treat serum-starved cells

Lyse cells

Quantify protein

SDS-PAGE and transfer

Incubate with primary antibodies
(p-Akt, total Akt)

Incubate with secondary antibody

Detect and quantify bands

Calculate p-Akt / total Akt ratio

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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